2,5-Dichlorobenzoyl cyanide
Overview
Description
2,5-Dichlorobenzoyl cyanide is a chemical compound with the molecular formula C8H3Cl2NO and a molecular weight of 200.02 . It is also known as (2,5-dichlorophenyl) (oxo)acetonitrile .
Molecular Structure Analysis
The InChI code for 2,5-Dichlorobenzoyl cyanide is 1S/C8H3Cl2NO/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
2,5-Dichlorobenzoyl cyanide is a powder with a melting point of 63-65°C . It should be stored at a temperature of 4°C .Scientific Research Applications
Synthesis of Pharmaceuticals
2,3-Dichlorobenzoyl cyanide, a close relative of 2,5-dichlorobenzoyl cyanide, is a key intermediate in the synthesis of pharmaceuticals like Lamotrigine, an important medication. Research has evaluated various catalytic systems for cyanating 2,3-dichlorobenzoyl chloride, a process crucial for producing Lamotrigine. This includes the use of different bases, catalysts, and solvents to optimize the reaction (Leitch et al., 2017).
Analytical Chemistry
In analytical chemistry, 2,3-dichlorobenzoyl cyanide and its isomers are analyzed using liquid chromatography. This method is essential for quality assurance and monitoring synthetic reactions in pharmaceutical production, particularly for Lamotrigine (Krishnaiah et al., 2009).
Environmental and Biological Applications
Cyanide compounds, including those related to 2,5-dichlorobenzoyl cyanide, are used in industries like mining and jewelry. Their biodegradation by cyanotrophic microorganisms offers an ecological approach to handle industrial cyanurated wastes. This biodegradation process is critical for managing environmental pollution caused by cyanide use (Luque-Almagro et al., 2016).
Chemical Sensing and Environmental Monitoring
The development of chemosensors for detecting cyanide ions is another significant application. Such sensors are crucial due to cyanide's harmful effects on human health and the environment. For instance, benzothiazole-based fluorogenic chemosensors have been created for sensitive and selective detection of cyanide in water, including its real-time application in environmental water samples and living cells (Jothi et al., 2022).
Safety And Hazards
2,5-Dichlorobenzoyl cyanide is classified as dangerous, with hazard statements indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
2,5-dichlorobenzoyl cyanide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCMOGGGMWSRSAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20983543 | |
Record name | 2,5-Dichlorobenzene-1-carbonyl cyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20983543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichlorobenzoyl cyanide | |
CAS RN |
64985-85-9 | |
Record name | 2,5-Dichlorobenzoyl cyanide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64985-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,5-Dichlorophenyl)oxoacetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064985859 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Dichlorobenzene-1-carbonyl cyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20983543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2,5-dichlorophenyl)oxoacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.059.344 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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